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Compound of Interest

Compound Name: Carnidazole

Cat. No.: B1668451 Get Quote

Technical Support Center: Carnidazole in Avian
Species
This technical support center provides essential information regarding the documented adverse

effects of Carnidazole in avian species. It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Carnidazole and what is its primary use in avian species?

A1: Carnidazole is a nitroimidazole-based antiprotozoal drug. It is primarily used for the

treatment of trichomoniasis (canker) in pigeons and other avian species.[1][2]

Q2: What are the known adverse effects of Carnidazole in pigeons?

A2: Carnidazole is generally considered to have a wide safety margin in pigeons.[2] At the

therapeutic dose, no adverse reactions are typically observed.[3] However, at very high doses

(e.g., 32 times the recommended therapeutic dose), vomiting may occur in some pigeons 3 to 6

hours after administration.[3] There is also a report of liquid stools when administered to

pigeons on an empty stomach.

Q3: Are there documented adverse effects of Carnidazole in other avian species?
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A3: Information on adverse effects in species other than pigeons is limited. Treatment of

debilitated house finches with Carnidazole has been associated with mortality.[1][4] Therefore,

caution is advised when using this drug in smaller or weakened birds.

Q4: Is neurotoxicity a concern with Carnidazole use in birds?

A4: While specific studies on Carnidazole-induced neurotoxicity in birds are scarce, it is a

known class effect for nitroimidazoles. Overdoses of related drugs, such as Ronidazole and

Metronidazole, have been reported to cause neurological signs in birds, including ataxia and

tremors.[5] In finches, Ronidazole overdose led to focal necrosis of the cerebellar nucleus.[5]

Therefore, the potential for neurotoxicity with high doses of Carnidazole should be considered.
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Observed Issue Potential Cause Troubleshooting Steps

Vomiting after administration High dosage of Carnidazole.

- Confirm the correct dosage

based on the bird's weight. -

Ensure the bird is not being

overdosed. - Administer the

tablet with a small amount of

food.

Liquid stools
Administration on an empty

stomach.

- Administer Carnidazole with

or after feeding.

Neurological signs (e.g.,

ataxia, tremors, disorientation)

Potential nitroimidazole-

induced neurotoxicity

(especially with high doses).

- Immediately discontinue

Carnidazole treatment. -

Provide supportive care (e.g.,

hydration, quiet environment). -

Consult with a veterinarian. -

Consider differential diagnoses

for neurological signs.

Mortality in small or debilitated

birds

Increased susceptibility to

adverse effects.

- Use Carnidazole with

extreme caution in small,

young, or debilitated birds. -

Consider alternative

treatments if the bird's health is

compromised. - Ensure

accurate dosing to avoid any

potential for overdose.

Quantitative Data on Adverse Effects
Specific LD50 values for Carnidazole in avian species are not readily available in the reviewed

literature. The following table summarizes the available quantitative information on adverse

effects.
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Drug Species Dosage Adverse Effect
Incidence/Sever

ity

Carnidazole Pigeon
>32x therapeutic

dose
Vomiting

Observed in a

few pigeons 3-6

hours post-

dosing[3]

Ronidazole Society Finch

Overdose (exact

dose not

specified)

Neurological

signs, focal

necrosis of the

cerebellar

nucleus

Observed on the

third day of

treatment,

leading to

death/euthanasia

[5]

Metronidazole Dove

Overdose (exact

dose not

specified)

Reversible

neurological

signs

Symptoms

reversed after

discontinuing the

medication.

Carnidazole House Finch
20 mg/kg/day for

5 days
Mortality

Occurred in

debilitated

birds[1][4]

Experimental Protocols
A specific, detailed experimental protocol for an acute oral toxicity study of Carnidazole in an

avian species was not found in the reviewed literature. However, a generalized protocol can be

outlined based on established guidelines for avian acute oral toxicity testing, such as those

from the OECD.

Objective: To determine the acute oral toxicity (and estimate the LD50) of Carnidazole in a

representative avian species (e.g., Japanese quail or Northern bobwhite).

Methodology:

Animal Model: A suitable number of healthy, young adult birds of a single species,

acclimatized to laboratory conditions.
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Housing: Birds should be housed individually in cages that allow for daily observation.

Diet: A standard, balanced avian diet should be provided ad libitum, with water freely

available.

Dose Preparation: Carnidazole should be dissolved or suspended in a suitable vehicle (e.g.,

corn oil, water).

Dose Administration:

A range of doses, including a vehicle control, should be administered orally via gavage to

different groups of birds.

The volume administered should be appropriate for the size of the bird.

Observation Period: Birds should be observed for a period of at least 14 days post-dosing.

Data Collection:

Mortality should be recorded at least twice daily.

Clinical signs of toxicity (e.g., changes in behavior, posture, respiration, presence of

tremors, convulsions) should be recorded systematically at specified intervals.

Body weight should be measured at the beginning and end of the study.

At the end of the observation period, all surviving birds should be euthanized and

subjected to a gross necropsy. Tissues from birds that die during the study and from a

subset of survivors should be collected for histopathological examination.

Endpoint: The primary endpoint is the determination of the LD50 value with 95% confidence

intervals.

Signaling Pathways and Mechanisms of Toxicity
The exact signaling pathways for Carnidazole-induced toxicity in avian species have not been

fully elucidated. However, based on studies of other nitroimidazoles in mammalian models, the

following mechanisms are proposed to contribute to neurotoxicity.
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Proposed Mechanism of Nitroimidazole-Induced
Neurotoxicity
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Neuronal Cell
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Acute Oral Toxicity Study Workflow

1. Animal Selection
& Acclimatization

2. Dose Preparation
& Range Finding

3. Oral Gavage
Administration

4. Clinical Observation
(14 days)

5. Data Collection
(Mortality, Signs, Weight)

6. Gross Necropsy
& Tissue Collection

End of Study / Mortality

8. Data Analysis
& LD50 Calculation

7. Histopathological
Examination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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